Cas no 861211-93-0 (5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin-4-ol)

• Product Name: 5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin-4-ol
• CAS No: 861211-93-0
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD04125064
• CID: 5235269
• Update Time: 2026-03-08

5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin-4-ol

• MDL： MFCD04125064
• Inchi： 1S/C8H12N2O2S/c1-5(2)13-8-9-4-6(12-3)7(11)10-8/h4-5H,1-3H3,(H,9,10,11)
• InChI Key： UJUJABPHEIWJJO-UHFFFAOYSA-N
• SMILES： C1(SC(C)C)=NC=C(OC)C(=O)N1

Additional information on 5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin-4-ol

Introduction to 5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin-4-ol (CAS No. 861211-93-0)

5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 861211-93-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the pyrimidine class, a scaffold widely recognized for its biological activity and utility in drug design. The structural features of this molecule, particularly the presence of a methoxy group at the 5-position and a propan-2-ylsulfanyl substituent at the 2-position, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The pyrimidine core is a fundamental motif in many naturally occurring and synthetic bioactive molecules. Its aromaticity and ability to form hydrogen bonds make it an ideal platform for designing compounds with specific interactions with biological targets. In recent years, there has been growing interest in pyrimidine derivatives as scaffolds for developing new therapeutic agents, particularly in the areas of antiviral, anticancer, and anti-inflammatory treatments.

The specific substitution pattern of 5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin-4-ol imparts distinct electronic and steric properties to the molecule. The methoxy group, an electron-donating substituent, can influence the reactivity and binding affinity of the compound by modulating the electron density on the pyrimidine ring. On the other hand, the propan-2-ylsulfanyl group introduces both a hydrophobic alkyl chain and a sulfur atom capable of participating in various non-covalent interactions, such as hydrogen bonding or π-stacking interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. These tools have been instrumental in rationalizing the design of 5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin-4-ol and similar derivatives, allowing for targeted modifications to optimize their pharmacological profiles. For instance, studies have shown that modifications at the 4-position of the pyrimidine ring can significantly alter the compound's solubility, metabolic stability, and target binding affinity.

In addition to its potential as a lead compound in drug discovery, 5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin-4-ol has also been explored as an intermediate in synthetic chemistry. Its unique structure provides opportunities for further functionalization through various chemical reactions, such as nucleophilic substitution, cyclization, or cross-coupling reactions. These synthetic pathways are crucial for generating libraries of related compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules.

The development of new synthetic methodologies has been a key focus in modern organic chemistry, particularly for accessing complex heterocyclic structures like pyrimidines. Techniques such as transition-metal-catalyzed reactions, organometallic chemistry, and flow chemistry have greatly enhanced the efficiency and scalability of these processes. The synthesis of 5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin-4-ol exemplifies these advancements, demonstrating how modern synthetic strategies can be employed to construct intricate molecular frameworks with precision.

From a biological perspective, 5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin-4-ol has been investigated for its potential interactions with various biological targets. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. For example, pyrimidine derivatives have shown promise as inhibitors of kinases, which are key enzymes in signal transduction pathways implicated in cancer progression. The presence of both hydrophilic and hydrophobic regions in 5-methoxy-2-(propan-2-ylsulfanyl)pyrimidin -4 -ol may facilitate its interaction with these targets by optimizing solubility and binding affinity.

The integration of experimental data with computational modeling has been crucial for understanding the biological activity of this compound. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have provided insights into its molecular structure and dynamics. These structural insights are essential for designing next-generation analogs with improved pharmacological properties.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on heterocyclic scaffolds like pyrimidines. The versatility of these compounds makes them ideal candidates for addressing unmet medical needs across various therapeutic areas. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that can interact selectively with disease-causing targets.

In conclusion,5-methoxy - 2 - (propan - 2 - ylsulfanyl ) - pyrimidin - 4 - ol (CAS No . 861211 - 93 - 0) represents a promising compound with significant potential in pharmaceutical research . Its unique structural features , coupled with recent advances in synthetic chemistry and computational biology , make it an attractive candidate for further exploration . As ongoing studies continue to uncover new applications for this molecule , it is likely that it will play an important role in the development of novel therapeutic strategies .